Cas no 2169864-29-1 (N-cyclopropylbut-2-enehydrazide)

• Product Name: N-cyclopropylbut-2-enehydrazide
• CAS No: 2169864-29-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6389512
• PubChem ID: 165506633
• Update Time: 2025-07-16

N-cyclopropylbut-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylbut-2-enehydrazide
• 2169864-29-1
• EN300-1276171

• Inchi： 1S/C7H12N2O/c1-2-3-7(10)9(8)6-4-5-6/h2-3,6H,4-5,8H2,1H3/b3-2+
• InChI Key： AVSDZEROKARAEZ-NSCUHMNNSA-N
• SMILES： O=C(/C=C/C)N(C1CC1)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on N-cyclopropylbut-2-enehydrazide

Professional Introduction to N-cyclopropylbut-2-enehydrazide (CAS No. 2169864-29-1)

N-cyclopropylbut-2-enehydrazide, a compound with the chemical formula C₉H₁₃N₃O, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 2169864-29-1, has garnered attention due to its structural features and potential applications in drug development. The presence of a cyclopropyl group and a hydrazide moiety makes it a versatile intermediate in synthetic organic chemistry, particularly in the synthesis of more complex pharmacophores.

The cyclopropyl group is known for its stability and ability to influence the electronic properties of adjacent functional groups, making it a valuable component in designing molecules with specific biological activities. In contrast, the hydrazide functional group is commonly employed in the development of heterocyclic compounds and has been widely used in the synthesis of antitubercular and anti-inflammatory agents. The combination of these two features in N-cyclopropylbut-2-enehydrazide suggests a broad spectrum of potential applications in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of hydrazide derivatives as key intermediates in the synthesis of novel therapeutic agents. Studies have demonstrated that hydrazides can serve as effective scaffolds for designing molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, modifications of the hydrazide moiety have been explored to improve metabolic stability and reduce toxicity, making these compounds more suitable for clinical applications.

The structural motif of N-cyclopropylbut-2-enehydrazide has been investigated for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Research indicates that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammatory diseases. Additionally, the cyclopropyl group has been shown to enhance the bioavailability of drug candidates by improving their solubility and permeability across biological membranes.

In the context of modern pharmaceutical research, N-cyclopropylbut-2-enehydrazide represents a promising candidate for further exploration due to its unique structural properties. The compound's ability to serve as a versatile building block in synthetic chemistry allows for the creation of diverse analogues with tailored biological activities. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying novel lead compounds for therapeutic intervention.

The hydrazide functional group has also been implicated in the development of prodrugs, where it can be converted into active pharmacological entities within vivo through enzymatic or chemical hydrolysis. This property makes N-cyclopropylbut-2-enehydrazide an attractive candidate for prodrug design, offering a strategy to enhance drug delivery and target specificity. Furthermore, the cyclopropyl moiety can contribute to steric hindrance around critical binding sites, potentially improving selectivity over off-target interactions.

Current research efforts are focused on optimizing synthetic routes to N-cyclopropylbut-2-enehydrazide to improve yield and purity, ensuring its availability for further pharmacological studies. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes for such intermediates. These developments are crucial for reducing costs and environmental impact while maintaining high standards of quality control.

The potential applications of N-cyclopropylbut-2-enehydrazide extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. The compound's structural features make it a suitable candidate for designing novel polymers with enhanced mechanical properties or biodegradability. Additionally, its reactivity with various functional groups allows for the creation of conjugates that could be used in diagnostic imaging or targeted drug delivery systems.

In conclusion, N-cyclopropylbut-2-enehydrazide (CAS No. 2169864-29-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the cyclopropyl group and hydrazide moiety, make it a valuable intermediate for synthesizing novel therapeutic agents with improved efficacy and selectivity. Ongoing research efforts aim to harness its full potential by optimizing synthetic methodologies and exploring new applications across various scientific disciplines.